N-{4-[acetyl(methyl)amino]phenyl}-3,5-dichlorobenzamide

• Molecular Formula: C16H14Cl2N2O2
• Molecular Weight: 337.2 g/mol
• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-3,5-dichlorobenzamide
• InChI: InChI=1S/C16H14Cl2N2O2/c1-10(21)20(2)15-5-3-14(4-6-15)19-16(22)11-7-12(17)9-13(18)8-11/h3-9H,1-2H3,(H,19,22)
• InChI Key: WTZQGZAXKVPEIV-UHFFFAOYSA-N
• SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)Cl)Cl

Description

N-{4-[acetyl(methyl)amino]phenyl}-3,5-dichlorobenzamide, commonly known as AMACR inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. AMACR, or alpha-methylacyl-CoA racemase, is an enzyme that is overexpressed in several types of cancer, including prostate, breast, and colorectal cancer. The inhibition of AMACR has been shown to have anti-tumor effects, making it a promising target for cancer therapy.

Mechanism of Action

The mechanism of action of AMACR inhibitor involves the inhibition of the AMACR enzyme. AMACR is involved in the metabolism of branched-chain fatty acids, which are essential for cancer cell growth and survival. Inhibition of AMACR leads to a decrease in the levels of these fatty acids, resulting in a decrease in cancer cell proliferation and an increase in apoptosis.
Biochemical and Physiological Effects
AMACR inhibitor has been shown to have several biochemical and physiological effects. In prostate cancer cells, AMACR inhibition leads to a decrease in cell proliferation and an increase in apoptosis. In addition, AMACR inhibition has been shown to decrease the levels of several fatty acids that are essential for cancer cell growth and survival. These effects suggest that AMACR inhibitor has potential as a therapeutic agent for cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using AMACR inhibitor in lab experiments is its specificity for the AMACR enzyme. This specificity allows for the selective inhibition of the enzyme without affecting other cellular processes. However, one of the limitations of using AMACR inhibitor is its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for the research on AMACR inhibitor. One direction is the development of more potent and specific inhibitors that can be used in vivo. Another direction is the investigation of the role of AMACR in other types of cancer, such as breast and colorectal cancer. In addition, the combination of AMACR inhibitor with other anti-cancer agents may lead to synergistic effects and improve its therapeutic potential.

Synthesis Methods

The synthesis of AMACR inhibitor involves several steps, starting with the reaction of 3,5-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-acetylaniline in the presence of a base to form N-{4-[acetyl(amino)phenyl]}-3,5-dichlorobenzamide. The final step involves the methylation of the amino group to form N-{4-[acetyl(methyl)amino]phenyl}-3,5-dichlorobenzamide.

Scientific Research Applications

AMACR inhibitor has been extensively studied for its potential applications in cancer research. In prostate cancer, AMACR is overexpressed in over 90% of cases, making it a promising target for therapy. Several studies have shown that the inhibition of AMACR leads to a decrease in cancer cell proliferation and an increase in apoptosis, indicating its potential as a therapeutic target.